Cas no 2138551-20-7 (4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138551-20-7
• MF: C₁₀H₁₄N₂OS₂
• MW: 242.360959529877
• CID: 5779673
• PubChem ID: 165496425
• Update Time: 2025-05-22

4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138551-20-7
• 4,4-dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one
• EN300-1159570
• 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C10H14N2OS2/c1-10(2)4-3-7(13)5-8(10)15-9-12-11-6-14-9/h6,8H,3-5H2,1-2H3
• InChI Key： DTNLIGXFTKMDFR-UHFFFAOYSA-N
• SMILES： S(C1=NN=CS1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 242.05475542g/mol
• Monoisotopic Mass: 242.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4Ų

Additional information on 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one

Exploring the Properties and Applications of 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138551-20-7)

4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138551-20-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound combines a cyclohexanone core with a 1,3,4-thiadiazole moiety, linked via a sulfur bridge, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science.

The molecular structure of 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one features a cyclohexanone ring substituted at the 3-position with a thiadiazole group. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The presence of the thiadiazole ring, known for its heterocyclic versatility, enhances the compound's potential as a building block for more complex molecules.

In the context of current research trends, 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one is often explored for its role in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the pharmacological significance of thiadiazole derivatives. These derivatives are frequently associated with antimicrobial, antifungal, and anti-inflammatory activities, aligning with the growing demand for new therapeutic agents.

Another area of interest is the compound's application in agrochemical research. The thiadiazole scaffold is a common feature in many pesticides and herbicides, and 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one could serve as a key intermediate in the synthesis of next-generation crop protection agents. With the increasing focus on sustainable agriculture, this compound's potential to contribute to eco-friendly pest control solutions is a hot topic among scientists.

From a material science perspective, the compound's unique structure offers opportunities for the development of functional materials. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in catalysis and polymer chemistry. Researchers are also investigating its potential in organic electronics, where thiadiazole-containing compounds are known for their electron-accepting properties.

The synthesis of 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one typically involves the reaction of a cyclohexanone derivative with a thiadiazole-thiol precursor under controlled conditions. Optimization of this process is a recurring theme in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact. Questions like "How to synthesize 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one efficiently?" or "What are the latest advancements in thiadiazole chemistry?" are commonly searched in academic and industrial circles.

In summary, 4,4-Dimethyl-3-(1,3,4-thiadiazol-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138551-20-7) is a multifaceted compound with promising applications across multiple disciplines. Its structural uniqueness and functional versatility make it a valuable subject for ongoing research, particularly in the realms of drug discovery, agrochemical development, and advanced materials. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in organic and applied chemistry.